
Preparation of Basic Violet 7 Stock Solutions:
An Application Guide for Researchers

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: ASTRAZONE RED

CAS No.: 14097-03-1

Cat. No.: B078886 Get Quote

Introduction: The Versatility of Basic Violet 7 in
Scientific Research
Basic Violet 7, also known by its Colour Index name C.I. 48020, is a cationic methine dye with

the chemical formula C₂₄H₃₀Cl₂N₂ and a molecular weight of approximately 417.41 g/mol .[1][2]

[3] This vibrant, red-light purple compound is a valuable tool in various scientific disciplines,

particularly in cell biology and drug discovery. Its primary application lies in its ability to stain

cells, which has been effectively harnessed for cytotoxicity assays and in high-throughput

screening (HTS) to assess cell viability.[4][5] The fundamental principle behind its utility in

these assays is its capacity to bind to the negatively charged molecules within a cell, such as

nucleic acids and proteins.[6] In viable, adherent cells, the amount of dye taken up is

proportional to the cell number, providing a straightforward and quantifiable measure of cell

populations.

This comprehensive guide provides detailed protocols and technical insights for the

preparation, handling, and quality control of Basic Violet 7 stock solutions, tailored for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Basic Violet 7 is paramount for

its effective use in the laboratory.
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Property Value Source(s)

Chemical Name C.I. Basic Violet 7 [1]

CAS Number 6441-82-3 [1][7]

Molecular Formula C₂₄H₃₀Cl₂N₂ [1][2]

Molecular Weight 417.41 g/mol [1][2]

Appearance
Red-light purple to deep blue

solid powder
[1][7]

Water Solubility (20°C) 10 g/L [1][2]

λmax (in Water) ~590 nm

Safety and Handling: A Prerequisite for Safe
Laboratory Practice
As with any chemical reagent, adherence to strict safety protocols is non-negotiable when

handling Basic Violet 7.

Hazard Identification
Basic Violet 7 is classified as harmful to aquatic life with long-lasting effects. It is crucial to

prevent its release into the environment. While not classified as acutely toxic, it may cause

irritation to the skin, eyes, and respiratory tract upon contact or inhalation.

Personal Protective Equipment (PPE)
When handling Basic Violet 7 powder or solutions, the following PPE is mandatory:

Lab Coat: To protect from splashes and spills.

Safety Goggles: To shield the eyes from contact.

Gloves: To prevent skin contact.

Handling and Storage
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Ventilation: Work in a well-ventilated area or under a chemical fume hood, especially when

handling the powder, to minimize inhalation.

Storage: Store Basic Violet 7 in a tightly sealed container in a cool, dry, and dark place. It is

sensitive to light, and prolonged exposure can lead to degradation.

Disposal: Dispose of Basic Violet 7 waste and contaminated materials in accordance with

local, state, and federal regulations. Avoid disposing of it down the drain.

Protocol for the Preparation of a 10 mg/mL Basic
Violet 7 Stock Solution in DMSO
This protocol details the preparation of a high-concentration stock solution, which can be

further diluted to desired working concentrations for various assays. Dimethyl sulfoxide

(DMSO) is often the solvent of choice for preparing concentrated stock solutions of organic

compounds for use in cell-based assays due to its high solvating power and compatibility with

most cell culture media at low final concentrations.

Materials
Basic Violet 7 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Sterile, light-blocking storage vials

Step-by-Step Procedure
Weighing the Powder: In a designated weighing area, carefully weigh out the desired amount

of Basic Violet 7 powder using a calibrated analytical balance. For example, to prepare 10
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mL of a 10 mg/mL solution, weigh 100 mg of the powder.

Solvent Addition: Transfer the weighed powder into a sterile conical tube. Add the required

volume of anhydrous DMSO. For the example above, add 10 mL of DMSO.

Dissolution: Tightly cap the tube and vortex the mixture vigorously for 1-2 minutes. Visual

inspection should indicate if the powder has dissolved.

Sonication (Optional): If the powder does not fully dissolve with vortexing, place the tube in a

sonicator bath for 5-10 minutes. This can aid in the dissolution of less soluble particles.

Sterilization (Optional but Recommended): While DMSO is a harsh solvent for most

microorganisms, for sensitive cell culture applications, filtering the stock solution through a

0.22 µm DMSO-compatible syringe filter can ensure sterility.

Aliquoting and Storage: Aliquot the stock solution into smaller, sterile, light-blocking vials to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage. A study

on the stability of compounds in DMSO suggests that storage at -20°C is preferable to room

temperature to minimize degradation.[8]

Experimental Workflow for Stock Solution
Preparation
Caption: Workflow for preparing a Basic Violet 7 stock solution.

Quality Control of the Stock Solution
Ensuring the quality and accurate concentration of your Basic Violet 7 stock solution is critical

for the reproducibility of your experimental results.

Spectrophotometric Analysis
The concentration of the stock solution can be verified using a UV-Visible spectrophotometer.

Dilution: Prepare a dilution of your stock solution in the same solvent (e.g., DMSO) to bring

the absorbance within the linear range of the spectrophotometer (typically 0.1 - 1.0).
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Measurement: Measure the absorbance of the diluted solution at the maximum absorption

wavelength (λmax). While the λmax in water is around 590 nm, it is advisable to perform a

spectral scan to determine the precise λmax in the solvent used for the stock solution.[9]

Concentration Calculation: Use the Beer-Lambert law to calculate the concentration:

A = εbc

Where:

A is the absorbance

ε (epsilon) is the molar extinction coefficient (a constant for a given substance at a specific

wavelength)

b is the path length of the cuvette (typically 1 cm)

c is the concentration in mol/L

Note: A reliable molar extinction coefficient for Basic Violet 7 is not readily available in the

literature. Therefore, it is recommended to create a standard curve with accurately weighed

samples to determine the relationship between absorbance and concentration for your

specific batch of the dye.

Applications in Drug Discovery and Development
Basic Violet 7 is a valuable tool in the early stages of drug discovery, particularly in high-

throughput screening (HTS) for identifying cytotoxic compounds.

Cytotoxicity Assays
The principle of the Basic Violet 7 cytotoxicity assay is based on the staining of viable, adherent

cells. After treatment with a test compound, dead cells detach from the culture plate and are

washed away. The remaining adherent cells are then stained with Basic Violet 7. The amount

of dye retained is proportional to the number of viable cells.

Protocol for a 96-Well Plate Cytotoxicity Assay
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Cell Seeding: Seed adherent cells into a 96-well plate at a predetermined density and allow

them to attach overnight.

Compound Treatment: Treat the cells with serial dilutions of the test compounds for the

desired duration (e.g., 24, 48, or 72 hours). Include appropriate controls (e.g., vehicle

control, positive control for cytotoxicity).

Washing: Gently wash the cells with phosphate-buffered saline (PBS) to remove dead,

detached cells and residual media.

Fixation: Fix the remaining cells with a suitable fixative, such as 4% paraformaldehyde or

methanol.

Staining: Add a working solution of Basic Violet 7 (e.g., 0.1% w/v in water) to each well and

incubate at room temperature.

Washing: Wash the wells extensively with water to remove excess, unbound dye.

Solubilization: Solubilize the bound dye by adding a solubilizing agent, such as 10% acetic

acid or a solution of 1% SDS in PBS, to each well.

Absorbance Reading: Measure the absorbance of the solubilized dye at its λmax (around

590 nm) using a microplate reader.

Logical Relationship in Cytotoxicity Assay

Compound Treatment Cell Response

Viable Cells AdherentSurvive

Dead Cells Detached

Die

Basic Violet 7 Staining

Stained

Washed Away

Absorbance Measurement Quantification of Cell Viability

Click to download full resolution via product page

Caption: The logical flow of a Basic Violet 7 cytotoxicity assay.
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Troubleshooting Common Issues
Issue Possible Cause(s) Suggested Solution(s)

High background staining
- Incomplete washing- Dye

precipitation

- Increase the number and

vigor of washing steps.- Filter

the staining solution before

use.

Inconsistent results

- Uneven cell seeding- Edge

effects in the microplate-

Inaccurate pipetting

- Ensure a single-cell

suspension before seeding.-

Avoid using the outer wells of

the plate or fill them with PBS.-

Calibrate pipettes regularly.

Low signal
- Low cell number- Insufficient

staining time

- Optimize cell seeding

density.- Increase the

incubation time with the

staining solution.

Conclusion
The preparation of a high-quality Basic Violet 7 stock solution is a fundamental step for its

successful application in research and drug development. By following the detailed protocols

and adhering to the safety and quality control measures outlined in this guide, researchers can

ensure the reliability and reproducibility of their experimental data. The versatility of Basic Violet

7 in cytotoxicity and cell viability assays makes it an indispensable tool for advancing our

understanding of cellular processes and for the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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